Cas no 1537103-66-4 (3-(4-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1537103-66-4
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• CID: 5841471
• PubChem ID: 81284702
• Update Time: 2025-05-25

3-(4-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
• EN300-2005688
• AKOS019856584
• 1537103-66-4

• Inchi： 1S/C11H12FN3O/c1-15-11(13)6-9(14-15)7-3-4-8(12)10(5-7)16-2/h3-6H,13H2,1-2H3
• InChI Key： VVRWYHSTCQUTFX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 221.09644018g/mol
• Monoisotopic Mass: 221.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(4-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1537103-66-4)

3-(4-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1537103-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both fluoro and methoxy substituents on the phenyl ring enhances its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-(4-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine has surged, driven by their improved metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for synthesizing novel heterocyclic compounds, which are pivotal in developing targeted therapies for various diseases. The compound's amine functionality further expands its utility in medicinal chemistry, enabling the creation of derivatives with enhanced pharmacological profiles.

The synthesis of 1537103-66-4 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its molecular weight and logP value make it suitable for drug-like molecules, aligning with the industry's focus on Lipinski's Rule of Five. This has led to its exploration in high-throughput screening (HTS) campaigns, where it serves as a key intermediate for lead optimization.

From an agrochemical perspective, 3-(4-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine has shown promise in the development of crop protection agents. Its fluorine moiety contributes to increased pesticidal activity, while the pyrazole core offers structural versatility for designing environmentally friendly formulations. This aligns with the global push toward sustainable agriculture and reduced chemical residues in food products.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize CAS No. 1537103-66-4, ensuring high purity and consistency for research applications. The compound's stability under various conditions has also been a topic of interest, particularly for formulation scientists working on controlled-release systems.

In the context of AI-driven drug discovery, 1537103-66-4 has been featured in cheminformatics databases as a scaffold for virtual screening. Its structure-activity relationship (SAR) data is valuable for training machine learning models, which accelerate the identification of bioactive molecules. This intersection of computational chemistry and experimental validation highlights the compound's relevance in modern pharmaceutical R&D.

As the scientific community continues to explore fluorine-containing compounds, 3-(4-fluoro-3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine remains a focal point for innovation. Its applications span cancer research, neurological disorders, and antimicrobial agents, addressing some of the most pressing challenges in global health. With ongoing advancements in green chemistry, the sustainable production of this compound is also gaining traction, further solidifying its position in the fine chemicals market.